
"AMPK activator 2" stock solution preparation
and storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AMPK activator 2

Cat. No.: B12408169 Get Quote

Application Notes and Protocols: AMPK
Activator 2
For Researchers, Scientists, and Drug Development Professionals

Introduction
AMP-activated protein kinase (AMPK) is a crucial cellular energy sensor that plays a central

role in regulating metabolic pathways.[1][2] Its activation can trigger a cascade of events that

shift the cell from an anabolic to a catabolic state, making it a key therapeutic target for

metabolic diseases such as type 2 diabetes and cancer.[1][3] This document provides detailed

protocols for the preparation and storage of stock solutions for "AMPK activator 2," a term that

may refer to distinct chemical compounds. It is crucial to identify the specific compound by its

CAS number to ensure the accuracy of experimental procedures.

Compound Identification and Properties
The designation "AMPK activator 2" has been associated with at least two different

compounds. Researchers must verify the CAS number of their specific reagent. The properties

of these compounds are summarized below.

Table 1: Physicochemical Properties of Compounds Referred to as "AMPK Activator 2"
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Property
AMPK Activator 2
(Compound A)

AMPK activator 2
(Compound B)

Synonyms

5-(3-(4-(2-(4-

Fluorophenyl)ethoxy)phenyl)pr

opyl)furan-2-carboxylic acid,

D942

a fluorine-containing proguanil

derivative

CAS Number 849727-81-7 2410961-69-0

Molecular Formula C₂₂H₂₁FO₄

Not explicitly found, but

described as a fluorine-

containing proguanil derivative

Molecular Weight 368.40 g/mol [4] Not explicitly found

Appearance Light yellow solid Solid

Purity ≥95% (HPLC) 99.65%[5]

Stock Solution Preparation
The following protocol is for the preparation of a stock solution of AMPK activator 2 (CAS

849727-81-7). This protocol should be adapted based on the specific compound and the

desired stock concentration.

Materials
AMPK activator 2 (CAS 849727-81-7) powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer
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Solubility Data
Table 2: Solubility of AMPK Activator 2 (CAS 849727-81-7)

Solvent Solubility

DMSO 10 mg/mL or 25 mg/mL[4]

DMF 25 mg/mL[4]

Ethanol 2 mg/mL[4]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL[4]

Note: It is recommended to start with the lower reported solubility value to ensure complete

dissolution.

Protocol for Preparing a 10 mM DMSO Stock Solution
Calculate the required mass:

Molecular Weight (MW) = 368.40 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW = 0.01 mol/L x 0.001 L x 368.40 g/mol = 0.003684 g = 3.684 mg

Weigh the compound:

Using a calibrated analytical balance, carefully weigh out 3.684 mg of AMPK activator 2
powder.

Transfer the powder to a sterile microcentrifuge tube.

Dissolve the compound:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the powder.
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Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming or sonication may be used to aid dissolution if necessary.

Aliquot and store:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 20 µL) in sterile microcentrifuge tubes.[6]

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.
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Caption: Workflow for AMPK Activator 2 Stock Solution Preparation.

Storage and Stability
Proper storage is critical to maintain the activity of the AMPK activator 2 stock solution.

Table 3: Recommended Storage Conditions

Solution Type
Storage
Temperature

Duration Notes

Powder (Solid)
2-8°C or -20°C for

long-term
Up to 3 years at -20°C Protect from light.

Stock Solution in

DMSO
-20°C or -80°C

Up to 1 month at

-20°C, up to 6 months

at -80°C[7]

Avoid repeated

freeze-thaw cycles by

preparing aliquots.[6]

[8]

Note: Always refer to the Certificate of Analysis provided by the supplier for specific storage

recommendations.[9]
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Application in Cell Culture
AMPK activator 2 (CAS 849727-81-7) has been shown to enhance glucose uptake in L6

myocytes with an EC₅₀ of 11.7 µM. When using the 10 mM stock solution for cell culture

experiments, it is important to perform serial dilutions to achieve the desired final concentration.

The final concentration of DMSO in the cell culture medium should be kept low (typically

<0.1%) to avoid solvent-induced cytotoxicity.

AMPK Signaling Pathway
AMPK activation, either directly or indirectly, initiates a signaling cascade that regulates cellular

metabolism. A simplified representation of this pathway is shown below. Activation of AMPK

leads to the phosphorylation of downstream targets, which in turn inhibits anabolic pathways

like protein and fatty acid synthesis (e.g., via mTORC1 inhibition) and stimulates catabolic

pathways to produce ATP.[1][9]

Click to download full resolution via product page

Caption: Simplified AMPK Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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